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Compound of Interest

Compound Name: Cyclohexanone-d10

Cat. No.: B056445 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Cyclohexanone-d10, including detailed operational and disposal

plans. By adhering to these procedural steps, you can minimize risks and ensure the integrity

of your research.

Cyclohexanone-d10 is the deuterated form of cyclohexanone, where all ten hydrogen atoms

have been replaced with deuterium. While its chemical reactivity is largely identical to its non-

deuterated counterpart, it is crucial to handle it with the same level of caution due to its

potential hazards.[1]

Essential Safety Information
Cyclohexanone-d10 is a flammable liquid and vapor that is harmful if swallowed, inhaled, or in

contact with skin.[2][3] It can cause serious eye damage and skin irritation.[2][3] Therefore,

strict adherence to safety protocols is mandatory.

Physical and Chemical Properties

A clear understanding of Cyclohexanone-d10's properties is the first step toward safe

handling.
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Property Value

Molecular Formula C₆D₁₀O[1]

Molecular Weight 108.21 g/mol [1]

Boiling Point 155 °C (lit.)[4]

Melting Point -47 °C (lit.)[4]

Flash Point 44 °C (111 °F)[3]

Density 1.044 g/mL at 25 °C

Appearance Colorless liquid[3]

Odor Mint-like[3]

Hazard Identification and Classification

Hazard Class Category

Flammable Liquids 3[2]

Acute Toxicity (Oral) 4[2]

Acute Toxicity (Dermal) 4[2]

Acute Toxicity (Inhalation) 4[2]

Serious Eye Damage 1[2]

Skin Irritation 2[2]

Operational Plan: Step-by-Step Handling
Procedures
This section provides a detailed workflow for handling Cyclohexanone-d10 from receipt to

disposal, ensuring safety at every stage.

1. Receiving and Storage
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Upon receipt, inspect the container for any signs of damage or leakage.

Store in a cool, dry, and well-ventilated area away from heat, sparks, open flames, and

strong oxidizing agents.[2][5]

Keep the container tightly closed.[2][5] The storage area should be designated for flammable

liquids.

2. Engineering Controls

Always handle Cyclohexanone-d10 in a properly functioning chemical fume hood to

minimize inhalation exposure.[5]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[5]

Use explosion-proof electrical, ventilating, and lighting equipment.[2][6]

3. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Cyclohexanone-d10:

Eye and Face Protection: Wear chemical splash goggles that meet the ANSI Z.87.1

standard. A face shield should be worn over safety glasses if there is a risk of splashing or a

highly exothermic reaction.[7]

Hand Protection: Wear appropriate chemical-resistant gloves. Nitrile gloves provide good

protection against ketones like cyclohexanone.[8] Always inspect gloves for any signs of

degradation or punctures before use.

Skin and Body Protection: A flame-resistant lab coat should be worn and fully buttoned.[7]

Long pants and closed-toe shoes are required to cover all exposed skin.[7] For larger

quantities or in case of a spill, a chemical-resistant apron or coveralls may be necessary.

Respiratory Protection: If engineering controls are not sufficient to maintain exposure below

permissible limits, a NIOSH-approved respirator with an appropriate organic vapor cartridge

is required.[5][7]
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4. Handling and Use

Ground and bond containers when transferring the material to prevent static discharge.[2][5]

Use only non-sparking tools.[2]

Avoid contact with eyes, skin, and clothing.[5]

Wash hands thoroughly after handling.[5]

5. Spill Management

In the event of a spill, evacuate the area immediately.

Remove all sources of ignition.[5]

Ventilate the area.

For small spills, absorb the material with an inert absorbent such as vermiculite, sand, or

earth.[5]

Place the absorbed material into a suitable, sealed container for disposal.[5]

Do not allow the spilled material to enter drains or waterways.[2]

Disposal Plan
Proper disposal of Cyclohexanone-d10 and its contaminated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: Collect all waste containing Cyclohexanone-d10, including contaminated

absorbents and disposable PPE, in a clearly labeled, sealed, and chemically compatible

container.

Waste Disposal: Dispose of the chemical waste through a licensed professional waste

disposal service.[2] This material may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[2] Do not dispose of it down the drain.
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Contaminated Packaging: Dispose of the empty container as unused product unless it has

been thoroughly cleaned and decontaminated.[2]

Workflow for Safe Handling of Cyclohexanone-d10
The following diagram illustrates the logical workflow for the safe handling of Cyclohexanone-
d10.

1. Preparation & Planning

2. Engineering Controls Verification

3. Don Personal Protective Equipment (PPE)

4. Chemical Handling & Transfer

5. Post-Handling Procedures Spill or Emergency

6. Waste Collection 7. Decontamination

8. Waste Disposal

Spill Cleanup

Click to download full resolution via product page
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Caption: Logical workflow for the safe handling of Cyclohexanone-d10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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